Furan, 2,5-dihydro-2,5-dimethoxy-3-methyl-

• CAS RN: 22048-69-7
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 2,5-dimethoxy-3-methyl-2,5-dihydrofuran
• InChI: InChI=1S/C7H12O3/c1-5-4-6(8-2)10-7(5)9-3/h4,6-7H,1-3H3
• InChI Key: XIYIFXQFKNWHKE-UHFFFAOYSA-N
• SMILES: CC1=CC(OC1OC)OC

Description

“Furan, 2,5-dihydro-2,5-dimethoxy-3-methyl-” is a chemical compound with the formula C6H10O3. It is also known by other names such as 2,5-Dimethoxy-2,5-dihydrofuran and 2,5-Dihydro-2,5-dimethoxyfuran.

Synthesis Analysis

The synthesis of this compound has been reported in various studies. One method involves the electrolysis of furan in methanol. Another study reported the formation of a diastereoisomeric mixture of two pairs of enantiomers of 2,5-dihydro-2,5-dimethoxy-2-methylfuran.

Molecular Structure Analysis

The molecular structure of this compound can be represented as a 2D Mol file or a computed 3D SD file. The 3D structure provides a more detailed view of the compound’s structure.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and varied. For instance, one reaction involves the addition of hydrogen to the compound, resulting in a change in its structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 130.1418. It has a boiling point of 434.2 K. The enthalpy of vaporization is 44.2 ± 0.3 kJ/mol.

Safety and Hazards

This compound is considered hazardous. It is flammable and can cause serious eye irritation. It is harmful if swallowed or inhaled. Therefore, it is advised to avoid ingestion and inhalation, ensure adequate ventilation, and avoid contact with eyes, skin, or clothing.

Synthesis routes and methods

Procedure details

A solution of 0.2 g of concentrated sulfuric acid and 1 g of water in 9.5 of 2-methyl-1,1,4,4-tetramethoxybut-2-ene was stirred for 0.5 h at RT. The sulfuric acid was neutralized with solid NaHCO3, after which the mixture was filtered. The filtrate was worked up by distillation in an Allihn apparatus (150° C./20 mbar), 0.8 g of residue and 4.8 g of distillate being obtained. Gas chromatographic analysis gave 55.6% of (E)-2-methyl-4,4-dimethoxybut-2-enal, 2.9% of 2-methylbut-2-ene-1,4-dial, 18.8% of 3-methyl-2,5-dimethoxy-2,5-dihydrofuran and 8.2% of unconverted starting material.